Cas no 1272719-19-3 (3-Bromo-2-fluoro-4-methoxyaniline)

• Product Name: 3-Bromo-2-fluoro-4-methoxyaniline
• CAS No: 1272719-19-3
• MF: C₇H₇BrFNO
• MW: 220.038984537125
• CID: 4797625
• PubChem ID: 92133951
• Update Time: 2025-06-13

3-Bromo-2-fluoro-4-methoxyaniline Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-fluoro-4-methoxyaniline
• BrC=1C(=C(N)C=CC=1OC)F
• 1272719-19-3
• SCHEMBL20167950
• 1824171-83-6
• EN300-6791988
• G46775
• SB80538

• Inchi： 1S/C7H7BrFNO/c1-11-5-3-2-4(10)7(9)6(5)8/h2-3H,10H2,1H3
• InChI Key： HSADDMONOMGFHW-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=CC=1OC)N)F

Computed Properties

• Exact Mass: 218.96950g/mol
• Monoisotopic Mass: 218.96950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 35.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 3-Bromo-2-fluoro-4-methoxyaniline

Recent Advances in the Application of 3-Bromo-2-fluoro-4-methoxyaniline (CAS: 1272719-19-3) in Chemical Biology and Pharmaceutical Research

3-Bromo-2-fluoro-4-methoxyaniline (CAS: 1272719-19-3) is a fluorinated aniline derivative that has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting kinase inhibitors and other therapeutic agents. Recent studies have highlighted its potential in the development of novel anticancer and anti-inflammatory drugs, making it a focal point in pharmaceutical research.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the utility of 3-Bromo-2-fluoro-4-methoxyaniline as a building block for the synthesis of selective kinase inhibitors. The researchers utilized this compound to develop a series of derivatives that exhibited potent inhibitory activity against specific cancer-related kinases. The study reported a significant reduction in tumor growth in preclinical models, underscoring the compound's potential as a lead candidate for further drug development.

In addition to its role in kinase inhibitor development, 3-Bromo-2-fluoro-4-methoxyaniline has also been explored in the context of proteolysis-targeting chimeras (PROTACs). A recent publication in ACS Chemical Biology (2024) detailed the use of this compound in the design of bifunctional molecules that selectively degrade target proteins. The study showcased the compound's ability to enhance the efficiency of protein degradation, offering a promising strategy for tackling traditionally "undruggable" targets in diseases such as neurodegenerative disorders and certain cancers.

The synthetic versatility of 3-Bromo-2-fluoro-4-methoxyaniline has been further demonstrated in the field of radiopharmaceuticals. A research group at MIT reported the successful incorporation of this compound into radiolabeled probes for positron emission tomography (PET) imaging. The probes exhibited high specificity and binding affinity for tumor markers, providing a non-invasive method for cancer diagnosis and monitoring. This advancement opens new avenues for theranostic applications, combining diagnostic imaging with targeted therapy.

Despite these promising developments, challenges remain in the large-scale production and optimization of 3-Bromo-2-fluoro-4-methoxyaniline-based compounds. Recent studies have focused on improving the synthetic routes to enhance yield and purity while reducing environmental impact. Green chemistry approaches, including catalytic methods and solvent optimization, have shown particular promise in addressing these challenges.

In conclusion, 3-Bromo-2-fluoro-4-methoxyaniline (CAS: 1272719-19-3) continues to emerge as a valuable scaffold in chemical biology and pharmaceutical research. Its applications span from small molecule drug development to advanced therapeutic modalities like PROTACs and radiopharmaceuticals. Ongoing research efforts are expected to further expand its utility and optimize its properties for clinical translation, making it a compound of significant interest in the field.